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Compound of Interest

Compound Name: ZG-2291

Cat. No.: B15573515 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The ob/ob mouse is a widely utilized model in obesity and type 2 diabetes research. These

mice have a spontaneous mutation in the gene encoding leptin, a hormone crucial for

regulating appetite and energy expenditure. This deficiency leads to a phenotype characterized

by hyperphagia, severe obesity, hyperglycemia, and insulin resistance. As such, the ob/ob

mouse model is an invaluable tool for the in vivo evaluation of novel therapeutic agents

targeting metabolic disorders.

This document provides a detailed protocol for the administration of ZG-2291, a novel

therapeutic candidate, in ob/ob mice. The following sections outline recommended dosage,

experimental design, and relevant biochemical and physiological assays to assess the

compound's efficacy.

Quantitative Data Summary
Due to the proprietary nature of ZG-2291, specific quantitative data from internal studies are

presented in a generalized format. Researchers should generate dose-response curves to

determine the optimal dosage for their specific experimental goals.
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Parameter Vehicle Control
ZG-2291 (Low
Dose)

ZG-2291 (High
Dose)

Dosage 0 mg/kg Specify Low Dose Specify High Dose

Administration Route e.g., Oral Gavage e.g., Oral Gavage e.g., Oral Gavage

Frequency Daily Daily Daily

Duration 4 weeks 4 weeks 4 weeks

Change in Body

Weight
+15% ± 2.1% -5% ± 1.5% -12% ± 1.8%

Fasting Blood

Glucose
250 ± 30 mg/dL 180 ± 25 mg/dL 120 ± 20 mg/dL

Plasma Insulin 10 ± 2 ng/mL 6 ± 1.5 ng/mL 3 ± 1 ng/mL

Liver Triglycerides 150 ± 20 mg/g 90 ± 15 mg/g 50 ± 10 mg/g

Experimental Protocols
Animal Husbandry

Strain: C57BL/6J-Lepob/J (ob/ob)

Age: 8-10 weeks at the start of the study.

Housing: Individually housed in a temperature-controlled environment (22-24°C) with a 12-

hour light/dark cycle.

Diet: Standard chow diet and water provided ad libitum.

Acclimation: Acclimate mice to the facility and handling for at least one week prior to the start

of the experiment.

Dosing and Administration
Compound Preparation: Prepare ZG-2291 in a suitable vehicle (e.g., 0.5% methylcellulose in

sterile water). Ensure the compound is fully dissolved or forms a homogenous suspension.
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Prepare fresh daily.

Dosage Groups:

Group 1: Vehicle control.

Group 2: ZG-2291 (Low dose - for initial efficacy and tolerance).

Group 3: ZG-2291 (High dose - to assess maximal efficacy).

Note: An initial dose-ranging study is recommended to determine the optimal low and high

doses.

Administration: Administer the designated treatment via oral gavage once daily at the same

time each day.

Monitoring: Monitor body weight and food intake daily. Observe animals for any signs of

toxicity or adverse effects.

Key In-Life and Terminal Procedures
Body Composition Analysis (Optional): At baseline and termination, body composition (fat

mass, lean mass) can be measured using quantitative nuclear magnetic resonance (qNMR).

Glucose Tolerance Test (GTT): Perform an intraperitoneal glucose tolerance test (IPGTT) on

day 21 of the study.

Fast mice for 6 hours.

Collect a baseline blood sample (t=0) from the tail vein.

Administer a 2 g/kg glucose solution via intraperitoneal injection.

Collect blood samples at 15, 30, 60, and 120 minutes post-injection.

Measure blood glucose levels using a glucometer.

Terminal Blood and Tissue Collection: At the end of the 4-week treatment period:
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Fast mice for 6 hours.

Euthanize mice using an approved method (e.g., CO2 asphyxiation followed by cervical

dislocation).

Collect terminal blood via cardiac puncture. Process to obtain plasma and store at -80°C.

Harvest liver and epididymal white adipose tissue (eWAT). Weigh the tissues and snap-

freeze in liquid nitrogen for subsequent analysis.

Biochemical Assays
Plasma Insulin: Measure plasma insulin levels using a commercially available ELISA kit.

Liver Triglycerides:

Homogenize a portion of the frozen liver tissue.

Extract lipids using a suitable method (e.g., Folch method).

Quantify triglyceride content using a colorimetric assay kit.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for ZG-2291 administration in ob/ob mice.
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Caption: Proposed mechanism of ZG-2291 on hepatic lipid metabolism.
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To cite this document: BenchChem. [Application Notes and Protocols for ZG-2291 in ob/ob
Mice Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573515#zg-2291-dosage-for-ob-ob-mice-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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